3-(2-Furoylamino)propanoic acid
Description
3-(2-Furoylamino)propanoic acid is a unique chemical compound with the empirical formula C8H9NO4 . It has a molecular weight of 183.16 . The SMILES string for this compound is OC(=O)CCNC(=O)c1ccco1 .
Molecular Structure Analysis
The InChI string for 3-(2-Furoylamino)propanoic acid is 1S/C8H9NO4/c10-7(11)3-4-9-8(12)6-2-1-5-13-6/h1-2,5H,3-4H2,(H,9,12)(H,10,11) . This provides a detailed representation of the compound’s molecular structure.Scientific Research Applications
Organic Chemistry
3-(2-Furoylamino)propanoic acid is a chemical compound with the empirical formula C8H9NO4 . It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . Its unique structure allows for various applications, including drug development, catalysis, and material synthesis.
Antimicrobial Activity
A study conducted by Mikhail V. Kalyaev et al. synthesized 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, which involved the use of 3-(furan-2-yl)propenoic acids . The study found that these compounds demonstrated good antimicrobial activity against yeast-like fungi Candida albicans . Apart from that, these compounds suppress Escherichia coli and Staphylococcus aureus .
Proteomics Research
3-(2-Furoylamino)propanoic acid is available for purchase from Santa Cruz Biotechnology for proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes, and compounds like 3-(2-Furoylamino)propanoic acid can be used in various experimental procedures .
Industrial Use
While not specific to 3-(2-Furoylamino)propanoic acid, propanoic acid, which is part of the compound’s structure, is used in the production of polymers . It’s possible that 3-(2-Furoylamino)propanoic acid could have similar applications, but further research would be needed to confirm this .
Early Discovery Research
Sigma-Aldrich provides 3-(2-Furoylamino)propanoic acid to early discovery researchers as part of a collection of unique chemicals . This suggests that it could be used in the early stages of research for various scientific fields, including drug discovery, material science, and more .
properties
IUPAC Name |
3-(furan-2-carbonylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c10-7(11)3-4-9-8(12)6-2-1-5-13-6/h1-2,5H,3-4H2,(H,9,12)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYDIWQQDSQKTOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20354032 |
Source
|
| Record name | 3-(2-furoylamino)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Furoylamino)propanoic acid | |
CAS RN |
5652-37-9 |
Source
|
| Record name | 3-(2-furoylamino)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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